4-cyano-1,2,5-trimethyl-4-piperidinyl propanoate hydrochloride

• IUPAC Name: (4-cyano-1,2,5-trimethylpiperidin-4-yl) propanoate;hydrochloride
• InChI: InChI=1S/C12H20N2O2.ClH/c1-5-11(15)16-12(8-13)6-10(3)14(4)7-9(12)2;/h9-10H,5-7H2,1-4H3;1H
• InChI Key: CBHMPYCFNCKBNN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1(CC(N(CC1C)C)C)C#N.Cl
• Molecular Formula: C12H21ClN2O2
• Molecular Weight: 260.76 g/mol

Description

4-cyano-1,2,5-trimethyl-4-piperidinyl propanoate hydrochloride is a chemical compound that has been widely used in scientific research. It is a derivative of piperidine and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-cyano-1,2,5-trimethyl-4-piperidinyl propanoate hydrochloride involves the inhibition of the dopamine transporter. The compound binds to the transporter and prevents the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine concentration in the synapse. This increase in dopamine concentration has been found to have various effects on the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-cyano-1,2,5-trimethyl-4-piperidinyl propanoate hydrochloride are primarily related to its inhibition of the dopamine transporter. The increase in dopamine concentration in the synapse has been found to have various effects, including increased locomotor activity, reward, and reinforcement. The compound has also been found to have antidepressant effects and has been used to study the role of dopamine in depression.

Advantages and Limitations for Lab Experiments

The advantages of using 4-cyano-1,2,5-trimethyl-4-piperidinyl propanoate hydrochloride in lab experiments include its potency and selectivity for the dopamine transporter. The compound has been well-characterized and has been used extensively in scientific research. The limitations of using the compound include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on 4-cyano-1,2,5-trimethyl-4-piperidinyl propanoate hydrochloride. One area of research is the development of new compounds that target the dopamine transporter with greater selectivity and potency. Another area of research is the study of the role of dopamine in various physiological and pathological processes, including addiction, depression, and Parkinson's disease. Additionally, the compound could be used in the development of new treatments for these disorders. Finally, the compound could be used in the study of the role of dopamine in other physiological processes, such as learning and memory.

Synthesis Methods

The synthesis of 4-cyano-1,2,5-trimethyl-4-piperidinyl propanoate hydrochloride involves the reaction of 4-cyano-1,2,5-trimethylpiperidine with propanoic anhydride in the presence of hydrochloric acid. The reaction yields the hydrochloride salt of the compound. The synthesis method has been well-established and is widely used in scientific research.

Scientific Research Applications

4-cyano-1,2,5-trimethyl-4-piperidinyl propanoate hydrochloride has been extensively used in scientific research as a tool to study the central nervous system. It has been found to be a potent and selective inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. The compound has been used to study the role of dopamine in various physiological and pathological processes, including addiction, depression, and Parkinson's disease.